3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide

• IUPAC Name: 3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide
• InChI: InChI=1S/C16H20N2O2S/c1-4-20-15-9-13(16(19)18(2)3)5-6-14(15)17-10-12-7-8-21-11-12/h5-9,11,17H,4,10H2,1-3H3
• InChI Key: BUVFBHRPVYGCED-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)N(C)C)NCC2=CSC=C2
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been studied for its potential use in various scientific applications, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins in the body, which can lead to the suppression of tumor growth or the alleviation of symptoms associated with neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects on the body. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as to reduce inflammation and oxidative stress in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, there are also some limitations to its use, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for the study of 3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide. One area of research could be focused on improving the synthesis method to increase the yield and purity of the compound. Another area of research could be focused on elucidating the mechanism of action of the compound, which could lead to the development of more effective therapeutic agents. Additionally, future studies could investigate the potential use of this compound in combination with other drugs or therapies to enhance its efficacy.

Synthesis Methods

The synthesis of 3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide involves a multi-step process. The first step is the synthesis of 3-ethoxy-4-aminobenzamide, which is then reacted with thiophen-3-ylmethanamine to produce this compound. The overall yield of this synthesis method is reported to be around 50%.

Scientific Research Applications

3-ethoxy-N,N-dimethyl-4-(thiophen-3-ylmethylamino)benzamide has been studied for its potential use in various scientific applications. One of the main areas of research has been in the field of medicinal chemistry, where this compound has been evaluated for its potential as a drug candidate. It has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders.